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Compound of Interest

Compound Name: 4-Bromo-2,6-difluorobenzaldehyde

Cat. No.: B1272164 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for chemical reagents is paramount. This in-depth technical

guide provides a comprehensive overview of the safety data for 4-Bromo-2,6-
difluorobenzaldehyde (CAS No. 537013-51-7), a key intermediate in the synthesis of

pharmaceuticals and other advanced materials.[1]

This document compiles essential physicochemical properties, hazard information, handling

and storage procedures, and first-aid measures. The information is presented to ensure safe

laboratory practices and to provide a foundation for further research and development activities

involving this compound.

Core Chemical and Physical Properties
4-Bromo-2,6-difluorobenzaldehyde is a solid, appearing as a white to light yellow or light

orange powder or crystal.[1] A summary of its key physical and chemical properties is provided

in the table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1272164?utm_src=pdf-interest
https://www.benchchem.com/product/b1272164?utm_src=pdf-body
https://www.benchchem.com/product/b1272164?utm_src=pdf-body
https://www.chemimpex.com/products/45163
https://www.benchchem.com/product/b1272164?utm_src=pdf-body
https://www.chemimpex.com/products/45163
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 537013-51-7 [1][2]

Molecular Formula C₇H₃BrF₂O [1][2]

Molecular Weight 221.00 g/mol [2]

Appearance
White to light yellow to light

orange powder to crystal
[1]

Melting Point 76-81 °C [2]

Boiling Point 231.381 °C at 760 mmHg [3]

Density 1.758 g/cm³ [3]

Flash Point >110 °C (>230 °F) [2]

Purity ≥ 96% (assay) / ≥ 98% (GC) [1][2]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-Bromo-2,6-difluorobenzaldehyde is classified as a hazardous substance.

GHS Pictogram:

Skull and
Crossbones

Click to download full resolution via product page

GHS06: Skull and Crossbones

Signal Word: Danger[2]

Hazard Statements:
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H301: Toxic if swallowed.[2][3]

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H332: Harmful if inhaled.[4]

H335: May cause respiratory irritation.[4]

Precautionary Statements:

P261: Avoid breathing dust.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/ eye protection/ face protection.

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

[2][3]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.
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P501: Dispose of contents/ container to an approved waste disposal plant.

Safe Handling and Storage
Proper handling and storage are crucial to minimize the risks associated with 4-Bromo-2,6-
difluorobenzaldehyde.

Personal Protective Equipment (PPE):

Recommended Personal Protective Equipment

Eyeshields / Face shield Chemical-resistant gloves (e.g., Nitrile) Dust mask (type N95 US) or
Type P2 (EN 143) respirator cartridges Lab coat

Click to download full resolution via product page

Recommended Personal Protective Equipment for handling 4-Bromo-2,6-
difluorobenzaldehyde.

Handling:

Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.

Handle in accordance with good industrial hygiene and safety practice.

Wash hands before breaks and at the end of the workday.

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep container tightly closed.
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Recommended storage temperature is between 2 - 8 °C.[1]

Store locked up.

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is essential.

First-Aid for Exposure to 4-Bromo-2,6-difluorobenzaldehyde

Ingestion

Rinse mouth

Inhalation

Move to fresh air

Skin Contact

Wash with plenty of soap and water

Eye Contact

Rinse cautiously with water for several minutes

Call POISON CENTER or doctor immediately Keep comfortable for breathing

Call POISON CENTER or doctor if unwell

If irritation occurs, get medical advice Remove contact lenses, if present and easy to do

Continue rinsing

If irritation persists, get medical advice

Click to download full resolution via product page

First-aid decision tree for different routes of exposure.

Fire-Fighting Measures
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While the flash point is high, appropriate measures should be taken in the event of a fire

involving this chemical.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: In case of fire, hazardous decomposition

products such as carbon oxides and hydrogen bromide gas may be formed.

Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

Experimental Protocol: Synthesis of 4-Bromo-2,6-
difluorobenzaldehyde
The following is a summarized experimental protocol for the synthesis of 4-Bromo-2,6-
difluorobenzaldehyde, based on information from available literature.[5]

Materials:

1-Bromo-3,5-difluorobenzene

n-Butyl lithium

Diisopropylamine

N,N-Dimethylformamide (DMF)

Tetrahydrofuran (THF), anhydrous

Ethyl acetate

Hexane

Saturated ammonium chloride solution

Sodium sulfate

Procedure:
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Prepare a solution of lithium diisopropylamide (LDA) by adding n-butyl lithium to a solution of

diisopropylamine in anhydrous THF at -78 °C under a nitrogen atmosphere.

Stir the reaction mixture at -20 °C for 30 minutes.

Add a solution of 1-bromo-3,5-difluorobenzene in anhydrous THF to the LDA solution at -78

°C.

Continue stirring for an additional 30 minutes at -78 °C.

Add DMF to the reaction mixture at -78 °C.

Allow the reaction mixture to warm to room temperature and stir for 2 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Quench the reaction by partitioning the mixture between ethyl acetate and saturated

ammonium chloride solution.

Separate the organic layer, dry it over sodium sulfate, and concentrate it under reduced

pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a hexane/ethyl

acetate eluent system to yield 4-Bromo-2,6-difluorobenzaldehyde.

Synthesis Workflow of 4-Bromo-2,6-difluorobenzaldehyde

Start Materials:
1-Bromo-3,5-difluorobenzene,

n-BuLi, Diisopropylamine, DMF, THF

Reaction at low temperature
(-78 °C to RT)

Aqueous Workup:
Ethyl acetate extraction

Purification:
Column Chromatography

Final Product:
4-Bromo-2,6-difluorobenzaldehyde

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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